Cas no 152126-32-4 (3-Fluoro-2-Pyridinecarboxamide)

• Product Name: 3-Fluoro-2-Pyridinecarboxamide
• CAS No: 152126-32-4
• MF: C₆H₅FN₂O
• MW: 140.115104436874
• MDL: MFCD11976462
• CID: 99346
• PubChem ID: 45079852
• Update Time: 2025-11-01

3-Fluoro-2-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,3-fluoro-
• 2-Pyridinecarboxamide,3-fluoro
• 3-fluoro-2-Pyridinecarboxamide
• 3-Fluoropyridine-2-carboxamide
• SureCN319270
• 3-fluoropicolinaMide
• 2-Pyridinecarboxamide,3-fluoro-(9CI)
• 3-Fluoro-pyridine-2-carboxylic acid amide
• SCHEMBL319270
• BS-27401
• FT-0724582
• SB52448
• 2-Pyridinecarboxamide, 3-fluoro-
• UJOPCSBFHKAXFB-UHFFFAOYSA-N
• DTXSID70663803
• CS-0447252
• MFCD11976462
• 152126-32-4
• DB-063930
• 3-Fluoro-2-Pyridinecarboxamide

• MDL： MFCD11976462
• Inchi： 1S/C6H5FN2O/c7-4-2-1-3-9-5(4)6(8)10/h1-3H,(H2,8,10)
• InChI Key： UJOPCSBFHKAXFB-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(N)=O

Computed Properties

• Exact Mass: 140.03900
• Monoisotopic Mass: 140.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56A^2

Experimental Properties

• PSA: 55.98000
• LogP: 1.01990

Additional information on 3-Fluoro-2-Pyridinecarboxamide

3-Fluoro-2-Pyridinecarboxamide (CAS No. 152126-32-4): An Overview of Its Properties, Applications, and Recent Research Advances

3-Fluoro-2-Pyridinecarboxamide (CAS No. 152126-32-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 3-Fluoro-2-Pyridinecarboxamide.

Chemical Structure and Properties

3-Fluoro-2-Pyridinecarboxamide is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The introduction of a fluoro group at the 3-position and an amide group at the 2-position imparts unique chemical and physical properties to the molecule. The fluoro substitution enhances the lipophilicity and metabolic stability of the compound, while the amide group contributes to its solubility and reactivity.

The molecular formula of 3-Fluoro-2-Pyridinecarboxamide is C₆H₅FN₂O, with a molecular weight of approximately 140.11 g/mol. It exists as a white crystalline solid at room temperature and has a melting point of around 145°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various laboratory and industrial applications.

Synthesis Methods

The synthesis of 3-Fluoro-2-Pyridinecarboxamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-fluoropyridine with an appropriate carboxylic acid or acid chloride in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds via an amide bond formation step.

An alternative approach involves the direct amidation of 3-fluoropyridine using ammonia or an ammonium salt in a high-pressure reactor. This method is more straightforward but may require higher temperatures and pressures to achieve satisfactory yields.

Biological Activities and Therapeutic Potential

3-Fluoro-2-Pyridinecarboxamide has been extensively studied for its biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-Fluoro-2-Pyridinecarboxamide exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By selectively targeting CDKs, this compound could potentially be developed into an anticancer agent for treating various types of cancer.

Another area of interest is the role of 3-Fluoro-2-Pyridinecarboxamide in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways. Studies have shown that this compound can act as an agonist or antagonist for specific GPCRs, making it a promising lead for developing drugs to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders.

Clinical Trials and Future Directions

The therapeutic potential of 3-Fluoro-2-Pyridinecarboxamide has led to several preclinical studies and early-stage clinical trials. In preclinical models, this compound has shown promising results in reducing tumor growth and improving survival rates in animal models of cancer. These findings have paved the way for further clinical evaluation.

A phase I clinical trial is currently underway to assess the safety and pharmacokinetics of 3-Fluoro-2-Pyridinecarboxamide in patients with advanced solid tumors. Preliminary data from this trial have indicated that the compound is well-tolerated at various dose levels, with no severe adverse effects reported. The trial also aims to determine the optimal dosing regimen for future studies.

In addition to cancer research, there is growing interest in exploring the potential applications of 3-Fluoro-2-Pyridinecarboxamide in other therapeutic areas. For example, ongoing studies are investigating its efficacy as an anti-inflammatory agent for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Conclusion

3-Fluoro-2-Pyridinecarboxamide (CAS No. 152126-32-4) is a promising organic compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Recent advancements in understanding its mechanisms of action have opened new avenues for drug development.

Ongoing clinical trials and preclinical studies continue to shed light on the safety and efficacy profiles of this compound, paving the way for its potential use in treating various diseases. As research progresses, it is likely that new applications and derivatives of 3-Fluoro-2-Pyridinecarboxamide will emerge, further expanding its impact on human health.